Cas no 105685-33-4 (2H-1,4-Benzoxazin-3(4H)-one, 5-(1-piperazinyl)-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 5-(1-piperazinyl)-
• CAS No: 105685-33-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 1160048
• Update Time: 2024-07-26

2H-1,4-Benzoxazin-3(4H)-one, 5-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 5-(1-piperazinyl)-

• Inchi： 1S/C12H15N3O2/c16-11-8-17-10-3-1-2-9(12(10)14-11)15-6-4-13-5-7-15/h1-3,13H,4-8H2,(H,14,16)
• InChI Key： MWAXXVVWLWXAQT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(N3CCNCC3)=C2NC(=O)C1

Computed Properties

• Exact Mass: 233.11655

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 484.5±45.0 °C(Predicted)
• PSA: 53.6
• pka: 12.56±0.20(Predicted)